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Compound of Interest

Compound Name: Desmetryn

Cat. No.: B1670303 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of chemical compounds is paramount. This document provides

comprehensive guidance on the necessary personal protective equipment (PPE), operational

procedures, and disposal plans for the herbicide Desmetryn.

Hazard Summary
Desmetryn is a selective herbicide that is moderately toxic to mammals.[1] It is crucial to

handle this compound with care as it can cause serious eye damage and skin irritation.[2] It is

also harmful if swallowed or in contact with skin and is very toxic to aquatic life with long-lasting

effects.[3]

Quantitative Data for Desmetryn
A summary of the known hazard classifications and physical properties of Desmetryn is

provided in the table below. It is important to note that no specific occupational exposure

standards have been established for this product.[2]
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Parameter Value Reference

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH318: Causes

serious eye damageH410:

Very toxic to aquatic life with

long lasting effects

[2][3]

Signal Word Danger [2]

CAS Number 1014-69-3 [4][5]

Molecular Formula C8H15N5S [5]

Molecular Weight 213.30 g/mol [5]

Melting Point -93.9 °C [4]

Boiling Point 65 °C [4]

Flash Point 11 °C (52 °F) [4]

Operational Plan: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is essential when handling Desmetryn to minimize exposure.

The following equipment should be worn at all times in the laboratory when working with this

compound.

Hand Protection
Gloves: Always wear unlined, elbow-length, chemical-resistant gloves.[6] Research indicates

that nitrile, butyl, and neoprene gloves offer good protection against both dry and liquid

pesticides.[6] It is advisable to wear a light pair of disposable gloves underneath the outer

gloves for additional protection.[7]

Body Protection
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Protective Clothing: Wear a clean, dry protective suit that covers your entire body from wrists

to ankles, worn over regular work clothes.[6] This can include a one- or two-piece garment

such as coveralls.[6]

Apron: A chemical-resistant apron that extends from the neck to at least the knees should be

worn when mixing, loading, or cleaning up spills.[6]

Eye and Face Protection
Goggles/Face Shield: Wear snug-fitting, non-fogging chemical splash goggles.[6][8] In

situations with a high risk of splashing, a full-face shield should be worn over the goggles.[6]

Respiratory Protection
Respirator: If there is a risk of inhaling dust or spray mist, a respirator is required.[2][6] Use a

NIOSH-approved respirator with the appropriate cartridges for organic vapors and

particulates.[8]

The following diagram outlines the standard operating procedure for donning and doffing PPE

to ensure maximum safety.

1. Change into
Work Clothes

2. Put on
Inner Gloves

3. Put on
Protective Suit

4. Put on
Respirator

5. Put on
Goggles/Face Shield

6. Put on
Outer Gloves

1. Remove
Outer Gloves

2. Remove
Protective Suit

3. Remove
Goggles/Face Shield

4. Remove
Respirator

5. Remove
Inner Gloves

6. Wash Hands
Thoroughly
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PPE Donning and Doffing Workflow
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Experimental Protocol: Safe Handling and
Decontamination
Adherence to strict protocols is necessary to prevent contamination and ensure the safety of all

laboratory personnel.

Handling Procedures
Preparation: Before handling Desmetryn, ensure all necessary PPE is readily available and

in good condition.[9] The work area should be well-ventilated.[2]

Mixing and Application: When preparing solutions, do so in a designated area, preferably

within a chemical fume hood, to avoid the generation and inhalation of dust or mists.[2]

Post-Handling: After handling Desmetryn, and before eating, drinking, or smoking,

thoroughly wash hands, arms, and face with soap and water.[2]

Decontamination and First Aid
Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap

and water.[2] Remove contaminated clothing and wash it before reuse.[2] If skin irritation

persists, seek medical attention.[2]

Eye Contact: In case of eye contact, hold the eyelids open and rinse cautiously with water for

at least 15 minutes.[2] Remove contact lenses if present and easy to do so.[2] Continue

rinsing and immediately call a poison center or doctor.[2]

Ingestion: If swallowed, do NOT induce vomiting.[4] Call a physician or poison control center

immediately.[4]

Inhalation: If dusts or mists are inhaled, move the affected person to fresh air until they have

recovered.[2]

Disposal Plan
Proper disposal of Desmetryn and its containers is critical to prevent environmental

contamination.
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Waste Desmetryn
Unused or unwanted Desmetryn should be treated as hazardous waste.[10]

The most favorable course of action is to use an alternative chemical with less potential for

environmental contamination.[11] Otherwise, recycle any unused portion for its approved use

or return it to the manufacturer.[11]

Contact your local household hazardous waste program or environmental agency for specific

disposal instructions.[10][12] Never pour Desmetryn down the drain or into any water

source.[12]

Container Disposal
Triple Rinsing: All empty containers must be triple-rinsed.[13]

Fill the container to about 20-25% with a suitable solvent (e.g., water).

Securely replace the cap and shake vigorously for at least 30 seconds.

Pour the rinsate into the spray tank for later use. Allow the container to drain for an

additional 30 seconds.

Repeat this process two more times.[13]

Final Disposal: After triple rinsing, puncture the container to prevent reuse.[14] The container

can then be disposed of in a sanitary landfill or taken to a designated collection site.[14]

Many jurisdictions have programs like drumMUSTER for recycling empty, cleaned chemical

containers.[13]

The following decision tree illustrates the proper disposal procedure for Desmetryn and its

containers.
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Disposal Decision Tree for Desmetryn
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1670303?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/208.htm
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://chemical-label.com/en/ghs/print-clp/1014-69-3/desmetryn
https://www.accustandard.com/prod0006104.html
https://www.scbt.com/p/desmetryn-1014-69-3
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://npic.orst.edu/health/disposal.html
https://pubchem.ncbi.nlm.nih.gov/compound/Desmetryn
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://aggie-horticulture.tamu.edu/ornamental/environmental-publications/managing-and-disposing-of-pesticide-wastes/
https://www.benchchem.com/product/b1670303#personal-protective-equipment-for-handling-desmetryn
https://www.benchchem.com/product/b1670303#personal-protective-equipment-for-handling-desmetryn
https://www.benchchem.com/product/b1670303#personal-protective-equipment-for-handling-desmetryn
https://www.benchchem.com/product/b1670303#personal-protective-equipment-for-handling-desmetryn
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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